Cas no 134690-32-7 (4-(Dihexylamino)benzoic acid)

4-(Dihexylamino)benzoic acid Properties

Names and Identifiers

• 4-(Dihexylamino)benzoic acid
• Benzoic acid,4-(dihexylamino)-
• Benzoic acid,4-(dihexylamino)
• HMS547A04
• DTXSID70379376
• 134690-32-7
• W-205449
• AKOS015912250
• MFCD00173873
• Maybridge1_001940
• SCHEMBL472312
• FT-0616754
• +Expand

• MDL： MFCD00173873
• InChIKey： HFSILWPEYUZTCM-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H31NO2/c1-3-5-7-9-15-20(16-10-8-6-4-2)18-13-11-17(12-14-18)19(21)22/h11-14H,3-10,15-16H2,1-2H3,(H,21,22)
• SMILES： C(N(CCCCCC)C1C=CC(C(O)=O)=CC=1)CCCCC

Computed Properties

• Exact Mass: 305.23500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 12
• Monoisotopic Mass: 305.235479232g/mol
• Heavy Atom Count: 22
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 5.35180
• PSA: 40.54000
• Refractive Index: 1.527
• Boiling Point: 446.2°Cat760mmHg
• Flash Point: 223.7°C
• Density: 1.001